Cas no 2228088-90-0 (2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetic acid
• CAS No: 2228088-90-0
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• CID: 6324067
• PubChem ID: 165685162
• Update Time: 2025-05-20

2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetic acid
• EN300-1908107
• 2228088-90-0
• 2-amino-2-[1-(5-bromopyridin-2-yl)cyclopropyl]acetic acid

• Inchi： 1S/C10H11BrN2O2/c11-6-1-2-7(13-5-6)10(3-4-10)8(12)9(14)15/h1-2,5,8H,3-4,12H2,(H,14,15)
• InChI Key： POCXNKPMXKWPLL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 270.00039g/mol
• Monoisotopic Mass: 270.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetic acid

2-Amino-2-1-(5-Bromopyridin-2-yl)cyclopropylacetic Acid

The compound 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetic acid (CAS No: 228088900) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique combination of functional groups, including an amino group, a cyclopropane ring, and a brominated pyridine moiety, which collectively contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their ability to induce non-classical interactions with target proteins. The presence of the cyclopropyl group in this molecule enhances its stability and rigidity, making it a promising candidate for various therapeutic applications. Additionally, the 5-bromopyridin-2-yl substituent introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability.

One of the most notable advancements in the synthesis of this compound involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which has enabled researchers to efficiently construct the biphenyl or heterocyclic systems present in this molecule. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for achieving desired pharmacokinetic profiles.

From a pharmacological perspective, 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetic acid has demonstrated potent activity against various disease targets, including cancer and neurodegenerative disorders. Preclinical studies have shown that this compound exhibits selective inhibition of key enzymes involved in these pathways, suggesting its potential as a lead compound for drug development.

In terms of applications, this compound is being actively explored in the context of targeted drug delivery systems and biomolecule conjugation. Its ability to form stable covalent bonds with other molecules makes it an attractive candidate for creating multifunctional therapeutic agents.

In conclusion, 2-amino-2-1-(5-bromopyridin-2-yl)cyclopropylacetic acid represents a significant advancement in organic synthesis and medicinal chemistry. With ongoing research into its properties and applications, this compound holds great promise for contributing to the development of novel therapeutics and diagnostic agents.